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Compound of Interest

2(3H)-Benzothiazolethione, 6-
butyl-(9ClI)

Cat. No.: B145716

Compound Name:

Scope: This document provides a standard operating procedure (SOP) for the safe handling
and disposal of 2-mercaptobenzothiazole (MBT) and its derivatives, such as 6-butyl-2-
mercaptobenzothiazole. The information herein is primarily based on the safety data for 2-
mercaptobenzothiazole (CAS No. 149-30-4), as specific comprehensive data for the 6-butyl
derivative is not readily available. The procedures outlined are applicable to researchers,
scientists, and drug development professionals working with these compounds.

Hazard Identification and Safety Precautions

2-Mercaptobenzothiazole is classified as a hazardous substance. It may cause an allergic skin
reaction and is very toxic to aquatic life with long-lasting effects[1][2]. The International Agency
for Research on Cancer (IARC) has classified it as probably carcinogenic to humans (Group
2A)[3]. In case of exposure, immediate medical attention is required[1]. All handling of this
chemical should be performed in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure[1][4].

Hazard Statements:
e May cause an allergic skin reaction.[2][3]
» Very toxic to aquatic life with long-lasting effects.[1][2]

e Suspected of causing cancer.[1]
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Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

o Wear protective gloves, protective clothing, eye protection, and face protection.[1][5]

e Avoid release to the environment.[1][2]

e If on skin, wash with plenty of soap and water.[3][5]

e If skin irritation or rash occurs, get medical advice/attention.[2][3]

» Dispose of contents/container in accordance with local, regional, national, and international

regulations.[2]

Data Presentation
Table 1: Physical and Chemical Properties of 2-

Mercaptobenzothiazole

Property Value Source
Chemical Formula C7H5NS2 [61[7]
Molecular Weight 167.24 g/mol [6][7]
White to light yellow
Appearance ) [6][8]
solid/powder
_ . 177-181 °C (351-358 °F;
Melting Point [61[7]
450-454 K)
Insoluble in water and
gasoline.[6][8] Soluble in ethyl
Solubility acetone, acetone, and dilute [6][8]
solutions of sodium hydroxide
and sodium carbonate.[6]
log Pow 2.5 [1]
Flash Point Approx. 252 °C [3]
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Table 2: Toxicological Data for 2-Mercaptobenzothiazole

Endpoint Species Value Source
LD50 Oral Mouse > 960 mg/kg [7]
LD50 Dermal Rabbit > 7,940 mg/kg [3]

. e May cause allergic
Skin Sensitization Human , ) [2][4]
skin reaction

Group 2A (Probably
Carcinogenicity IARC carcinogenic to [3]

humans)

ble 3: . for 2- | hiazol

Endpoint Species Value Source

Fathead minnow
LC50 (96h static) (Pimephales 11 mg/L [1]
promelas)

Rainbow trout
LC50 (96h static) (Oncorhynchus 0.42 mg/L [1]
myKkiss)

Water flea (Daphnia
EC50 (48h) ) 4.1 mg/L [1]
magna

Green algae
EC50 (96h) (Pseudokirchneriella 0.25 mg/L [1]

subcapitata)

Experimental Protocols
Handling Protocol

» Engineering Controls: All work involving solid 6-butyl-2-mercaptobenzothiazole or solutions
containing it must be conducted in a certified chemical fume hood to prevent inhalation of
dust or vapors.[1]
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» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin
exposure.[1][2] Be aware that derivatives of this compound have been reported as
allergens in protective gloves.[7]

o Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.[1]

» Safe Handling Practices:

o

Avoid generating dust.[3]

[¢]

Wash hands thoroughly after handling.[5]

o

Do not eat, drink, or smoke in the laboratory.[5]

[e]

Ensure all containers are properly labeled.

Storage Protocol

» Container: Store in a tightly closed container.[1]
» Conditions: Keep in a dry, cool, and well-ventilated place.[1][4]
e Incompatible Materials: Store away from strong oxidizing agents.[1]

 Inventory: Maintain an accurate inventory of the chemical, including the date received and
the date opened.[9]

Spill Cleanup Protocol

« |solation: Immediately isolate the spill area and ensure adequate ventilation.[3] Remove all
sources of ignition.[3][4]

o PPE: Wear the appropriate personal protective equipment as described in section 3.1.
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Containment: Prevent the spilled material from entering drains, sewers, or waterways.[1][4]
Cleanup:

o For solid spills, carefully sweep or vacuum up the material without creating dust.[3]

o Place the spilled material into a suitable, labeled, and closed container for disposal.[3]

o Clean the spill area thoroughly with soap and water.

Reporting: Report any significant spills to the appropriate environmental health and safety
department.[1]

Disposal Protocol

Waste Classification: This material must be disposed of as hazardous waste.[4] Chemical
waste generators must determine if a discarded chemical is classified as a hazardous waste
and consult local, regional, and national regulations for complete and accurate classification.

[1]
Waste Container:
o Collect waste in a designated, compatible, and leak-proof container.

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name (6-Butyl-2-mercaptobenzothiazole), concentration, and associated hazards.[10]

Segregation: Do not mix this waste with other waste streams unless explicitly permitted.
Store waste compatibly according to hazard groups.[10]

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for pickup and disposal.[10] Do not dispose of this chemical down the drain or in the
regular trash.[1]

Visualization
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Standard Operating Procedure Workflow for 6-Butyl-2-mercaptobenzothiazole
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Caption: Workflow for handling and disposal of 6-butyl-2-mercaptobenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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